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Compound of Interest

Compound Name: Cholanthrene

Cat. No.: B1210644

Essential Safety and Handling Guide for
Cholanthrene

This guide provides critical safety protocols, personal protective equipment (PPE)
requirements, and disposal procedures for handling cholanthrene, a highly carcinogenic
polycyclic aromatic hydrocarbon used in laboratory research. Adherence to these guidelines is
essential to minimize exposure and ensure a safe laboratory environment for researchers,
scientists, and drug development professionals.

Hazard Summary

Cholanthrene and its derivatives, such as 3-Methylcholanthrene (3-MC), are potent
carcinogens and mutagens.[1][2] Exposure can cause severe irritation to the skin, eyes, and
respiratory tract.[3][4][5] Due to its hazardous nature, all contact, including inhalation of dust,
should be strictly avoided.[6]
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Hazard Type Description

— - Suspected or known human carcinogen.[1][5][7]
arcinogenici
J Y [8] Shown to cause cancer in animals.[2]

Mutagenicity Listed as a mutagen.[1]

Causes irritation to the skin, eyes, and

Irritation )
respiratory system upon contact.[3][5]
Target Organs Respiratory system, eyes, skin.[3]
_ . May cause long-lasting harmful effects to
Agquatic Toxicity

aquatic life.[7][8]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling cholanthrene. Engineering
controls, such as a chemical fume hood or biological safety cabinet, should always be the

primary line of defense.[1][9]
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Protection Type

Required Equipment

Specifications & Best
Practices

Respiratory

NIOSH-approved Respirator

A particulate respirator (dust
mask) or an air-purifying
respirator should be used,
especially when handling the
solid form or if there is a risk of
aerosol generation.[6][9][10] All
work with the compound
should be performed in a
chemical fume hood or a Class
I, Type B biological safety
hood.[1]

Hand

Chemical-Resistant Gloves

Nitrile or other chemical-
resistant gloves are required.
[9] For prolonged contact,
gloves with a breakthrough
time greater than 240 minutes
(Protection Class 5 or higher)
are recommended. For brief
contact, a breakthrough time of
over 60 minutes (Protection
Class 3 or higher) is advised.
[6] Always wash hands
thoroughly after removing

gloves.

Eye & Face

Safety Goggles & Face Shield

Chemical safety goggles are
mandatory to protect from dust
and splashes.[6] A face shield
should be worn in addition to
goggles when there is a
significant risk of splashing.
[11][12]

Body

Protective Clothing

A disposable gown, coveralls,

or a lab coat must be worn.[1]
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[6] Contaminated clothing
should be removed
immediately and
decontaminated or disposed of
as hazardous waste.[1][3] Do
not take contaminated clothing
home.[1]

Footwear

Closed-toe Shoes

Chemical-resistant, closed-toe
shoes are required.[12] For
significant spill risk, chemical-
resistant boots are

recommended.[11]

Quantitative Exposure Limits

While many scientists believe there is no safe level of exposure to a carcinogen, the following

exposure limits have been established for related compounds and for emergency planning.[1]

Parameter Value Source
Protective Action Criteria

0.2 mg/m3 DOE, 2024[4]
(PAC-1)
Protective Action Criteria

2.3 mg/m3 DOE, 2024[4]
(PAC-2)
Protective Action Criteria

29 mg/m3 DOE, 2024[4]

(PAC-3)

OSHA PEL (Coal Tar Pitch
Volatiles)

0.2 mg/m3 (8-hr TWA)

NJ Department of Health[13]

NIOSH REL (Coal Tar Pitch
Volatiles)

0.1 mg/m3 (10-hr TWA)

NJ Department of Health[13]

IDLH (Coal Tar Pitch Volatiles)

80 mg/m3

NJ Department of Health[13]
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Operational Plan: Step-by-Step Handling

Procedures
Preparation and Engineering Controls

» Designated Area: All work with cholanthrene must be conducted in a designated area, such
as a chemical fume hood or a biological safety cabinet, to minimize exposure.[1][9]

o Safety Equipment: Ensure an eyewash station and safety shower are readily accessible.[3]

o Signage: Clearly post warning signs indicating the carcinogenic hazard in the handling area.

[°]

¢ Pre-planning: Review the Safety Data Sheet (SDS) before beginning work.[9] Assemble all
necessary materials and PPE before handling the chemical.

Handling the Compound

¢ Avoid Dust: Handle cholanthrene, which is typically a pale yellow solid, carefully to prevent
the generation of dust.[3][6]

e Weighing: If weighing the solid compound, do so within a fume hood or a ventilated
enclosure.[9]

o Transfers: Use automated or enclosed systems for transferring the chemical from storage to
process containers whenever possible.[1]

o Personal Hygiene: Wash hands thoroughly with soap and water immediately after handling
and at the end of the work shift.[1][3] Do not eat, drink, or smoke in the work area.

Spill and Emergency Procedures

o Evacuation: In case of a spill, evacuate all non-essential personnel from the area.[1]

e Ventilation & Ignition: Ensure the area is well-ventilated and remove all sources of ignition.[1]

[4]

e Cleanup (Minor Spill):
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o Wear all required PPE, including a respirator.[6]

o Gently cover and dampen the spilled solid with a solvent like toluene to prevent dust from
becoming airborne.[4]

o Use absorbent paper dampened with the solvent to pick up the material.[4] Alternatively,
use dry cleanup procedures like a HEPA-filtered vacuum designed for hazardous dust.[6]

o Place all contaminated materials into a sealed, labeled container for hazardous waste
disposal.[4][6]

o Wash the spill area with a soap and water solution.[4]

o Cleanup (Major Spill): For large spills, evacuate the area and contact your institution's
Environmental Health & Safety (EHS) department immediately.

First Aid Measures

o Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3][6]

o Skin Contact: Immediately remove all contaminated clothing.[6] Flush the affected skin with
plenty of soap and water for at least 15 minutes. Seek medical aid.[3]

 Inhalation: Move the person to fresh air immediately. If breathing is difficult, administer
oxygen. Do not use mouth-to-mouth resuscitation. Seek immediate medical attention.[3][4]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and have them drink 2-4 cups of milk or water. Seek immediate medical attention.[3][4]

Disposal Plan

Cholanthrene and all materials contaminated with it must be disposed of as hazardous waste.
[1][9] Consult your institution's EHS department for specific local and federal regulations.[14]

Waste Segregation and Collection
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e Solid Waste: Collect all cholanthrene powder, contaminated labware (e.g., pipette tips,
weighing boats), and used PPE in a dedicated, sealed, and clearly labeled hazardous waste
container.[4][14]

o Liquid Waste: Collect all solutions containing cholanthrene in a compatible, sealed, and
labeled hazardous waste container. Do not mix with other waste streams.[14]

o Sharps: Any contaminated needles or blades must be disposed of in a designated sharps
container for hazardous waste.

Container Management

e Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full
chemical name "Cholanthrene".[14]

o Storage: Store waste containers in a designated, secure area, away from incompatible
materials like oxidizing agents.[1][14] The container must be kept closed except when adding
waste.[14]

Disposal of Empty Containers

o Containers that held cholanthrene are considered hazardous waste.[15]
o For acutely hazardous materials, containers must be triple-rinsed with a suitable solvent.[15]

e The first rinse (and often subsequent rinses for highly toxic materials) must be collected and
disposed of as hazardous liquid waste.[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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